4-(Thiazol-2-yl)aniline

• IUPAC Name: 4-(1,3-thiazol-2-yl)aniline
• InChI: InChI=1S/C9H8N2S/c10-8-3-1-7(2-4-8)9-11-5-6-12-9/h1-6H,10H2
• InChI Key: ZGOFHPZQYOXFCP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC=CS2)N
• Molecular Formula: C9H8N2S
• DSSTOX Substance ID: DTXSID50392821
• Molecular Weight: 176.24 g/mol
• CAS RN: 193017-26-4

Description

4-(Thiazol-2-yl)aniline is a chemical compound.

Synthesis Analysis

The synthesis of benzothiazole derivatives, which include 4-(Thiazol-2-yl)aniline, was achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. A series of novel N - (benzo [d]thiazol-2-yl)-2- [phenyl (2- (piperidin-1-yl) ethylamino] benzamides and N - (benzo [d]thiazol-2-yl)-2- [phenyl (2-morpholino) ethylamino] benzamides derivatives were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N -phenyl anthranilic acid.

Molecular Structure Analysis

The molecular structure of 4-(Thiazol-2-yl)aniline can be represented by the Inchi Code: 1S/C9H9N2S/c10-8-3-1-7 (2-4-8)9-11-5-6-12-9/h1-6,12H,10H2.

Chemical Reactions Analysis

Thiazoles, including 4-(Thiazol-2-yl)aniline, are important heterocyclic compounds that exhibit a wide range of biological activities.

Physical And Chemical Properties Analysis

4-(Thiazol-2-yl)aniline has a molecular weight of 177.25. It is a solid at room temperature. The compound has a high GI absorption and is BBB permeant.

Scientific Research Applications

Biological Evaluation

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Pharmaceutical and Biological Activities

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Natural Products

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Industrial Applications

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Antioxidant Properties

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Anti-inflammatory Activity

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Analgesic Activity

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Anticancer Activity

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Safety and Hazards

The safety information for 4-(Thiazol-2-yl)aniline includes the following hazard statements: H302, H315, H319, H335. The precautionary statements include P261, P305, P351, P338.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

For instance, voreloxin, a thiazole derivative, binds to DNA and interacts with topoisomerase II, resulting in DNA double-strand cracks, a G2 stop, and ultimately, cell death .

Biochemical Pathways

Thiazole derivatives have been reported to activate or inhibit various biochemical pathways and enzymes, or stimulate or block receptors in biological systems .

Pharmacokinetics

The compound’s lipophilicity, water solubility, and other properties suggest that it may have good bioavailability .

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Synthesis routes and methods

Procedure details

Iron powder (0.5 g, 8.92 mmol) was added portion wise to a solution of 2-(4-nitrophenyl)-thiazole (200 mg, 0.97 mmol) in acetic acid (5 ml) and stirred at room temperature for 2 hr. The reaction mixture was diluted with water, basified with dilute sodium hydroxide, filtered and the filtrate was extracted with ethyl acetate. The organic layer was washed with water, brine and dried. Evaporation of the solvent yielded 4-thiazol-2-yl-phenylamine (150 mg, 88%) as solid.